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Compound of Interest

Compound Name: Trimethyl(phenoxy)silane

Cat. No.: B075037 Get Quote

This guide provides immediate, essential safety protocols and logistical plans for the handling

and disposal of Trimethyl(phenoxy)silane, tailored for laboratory and research professionals.

Adherence to these procedures is critical for ensuring personal safety and regulatory

compliance.

Chemical Identifier:

Name: Trimethyl(phenoxy)silane

Synonyms: Phenoxytrimethylsilane, Phenyl Trimethylsilyl Ether[1]

CAS Number: 1529-17-5[2][3]

Hazard Summary: Trimethyl(phenoxy)silane is a flammable liquid and vapor that can cause

skin and serious eye irritation.[1][3][4] It may also cause respiratory irritation.[1][3]

Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment for handling

Trimethyl(phenoxy)silane.
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Body Part Equipment Specification Rationale

Eyes/Face
Safety Goggles &

Face Shield

Chemical splash

goggles meeting ANSI

Z.87.1 standard. A

face shield should be

worn over safety

glasses, especially

when there is a risk of

splashing.[5][6][7]

Protects against

splashes and vapors

that can cause serious

eye irritation.[1][3]

Hands
Chemical-Resistant

Gloves

Neoprene or nitrile

rubber gloves are

recommended.[8][9]

Regularly inspect

gloves for any signs of

degradation or

puncture before use.

Prevents skin contact

which can cause

irritation.[1][3]

Body Protective Clothing

A flame-resistant lab

coat should be worn

over personal

clothing.[5] Ensure the

lab coat is buttoned

and fits properly to

cover as much skin as

possible.[5]

Protects skin from

accidental spills and

splashes.

Respiratory Respirator

Use in a well-

ventilated area, such

as a chemical fume

hood.[9] If engineering

controls are not

sufficient, a NIOSH-

approved respirator

with an appropriate

cartridge for organic

vapors (type ABEK)

should be used.[3][8]

Prevents inhalation of

vapors which may

cause respiratory

irritation.[1][3]
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Operational Plan: Handling and Storage
Handling:

Ventilation: Always handle Trimethyl(phenoxy)silane in a well-ventilated area, preferably

within a certified chemical fume hood to minimize inhalation of vapors.[1][8][9]

Ignition Sources: This is a flammable liquid; keep it away from heat, sparks, open flames,

and other ignition sources.[1][10] Use non-sparking tools and explosion-proof equipment.[1]

Grounding: Ground and bond containers and receiving equipment during transfer to prevent

static discharge.[9]

Personal Hygiene: Wash hands thoroughly after handling.[1] Do not eat, drink, or smoke in

the work area.

Avoid Contact: Take measures to avoid contact with skin and eyes.[1] In case of contact,

follow the first-aid measures outlined in the Safety Data Sheet.

Storage:

Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[1]

Incompatible Materials: Store away from oxidizing agents and strong acids.[9]

Temperature: Store in a cool place.[1]

Disposal Plan
Proper disposal of Trimethyl(phenoxy)silane and its contaminated materials is crucial to

prevent environmental contamination and ensure regulatory compliance.

Step-by-Step Disposal Procedure:

Waste Collection: Collect waste Trimethyl(phenoxy)silane and any contaminated materials

(e.g., absorbent pads, gloves) in a suitable, labeled, and closed container.[1] Do not mix with

other waste.
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Labeling: Clearly label the waste container with "Hazardous Waste" and the chemical name

"Trimethyl(phenoxy)silane".

Licensed Disposal Service: Arrange for the disposal of the waste through a licensed

hazardous waste disposal company.[9] Follow all local, state, and federal regulations for

hazardous waste disposal.

Empty Containers: Handle uncleaned, empty containers in the same manner as the product

itself.

Emergency Spill Response Workflow
The following diagram outlines the logical workflow for responding to a

Trimethyl(phenoxy)silane spill.
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Immediate Actions

Spill Assessment

Containment & Cleanup

Waste Disposal

Evacuate Immediate Area

Alert Supervisor and Safety Officer

Eliminate Ignition Sources

Assess Spill Size & Risk

Small, Manageable Spill?

No, Call Emergency Response

Don Appropriate PPE

Yes

Contain Spill with Inert Absorbent

Collect Absorbed Material

Place in Labeled Hazardous Waste Container

Dispose via Licensed Service

Click to download full resolution via product page

Workflow for handling a Trimethyl(phenoxy)silane spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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